Cas no 2418694-49-0 (3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid)

• Product Name: 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid
• CAS No: 2418694-49-0
• MF: C₁₂H₁₄O₂SSi
• MW: 250.3888630867
• CID: 5678091
• PubChem ID: 165769612
• Update Time: 2025-07-20

3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418694-49-0
• EN300-26625627
• 3-sulfanyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid

• Inchi： 1S/C12H14O2SSi/c1-16(2,3)5-4-9-6-10(12(13)14)8-11(15)7-9/h6-8,15H,1-3H3,(H,13,14)
• InChI Key： XLMAOTAFTMAWAC-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)O)C=C(C=1)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 250.04837739g/mol
• Monoisotopic Mass: 250.04837739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid

Recent Advances in the Study of 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid (CAS: 2418694-49-0)

The compound 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid (CAS: 2418694-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid as a versatile building block in the synthesis of complex organic molecules. Its sulfur-containing functional group and ethynyl moiety make it particularly useful for click chemistry applications, enabling the rapid assembly of molecular scaffolds with high precision. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a covalent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), a critical target in B-cell malignancies. The sulfanyl group of 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid was shown to form a stable covalent bond with a cysteine residue in the active site of BTK, leading to prolonged inhibition of kinase activity. This finding opens new avenues for the development of irreversible inhibitors with improved pharmacokinetic properties.

Another significant application of this compound lies in the field of proteolysis-targeting chimeras (PROTACs). The trimethylsilyl-protected alkyne group serves as an excellent handle for bioorthogonal conjugation with E3 ligase ligands, facilitating the construction of heterobifunctional molecules capable of inducing targeted protein degradation. Recent preclinical studies have shown promising results in cancer models, where PROTACs incorporating 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid demonstrated enhanced cellular permeability and target engagement compared to traditional small-molecule inhibitors.

The synthetic accessibility of 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid has also been improved through recent methodological advances. A novel one-pot synthesis protocol developed by researchers at MIT has significantly increased the yield and purity of the compound while reducing the number of purification steps required. This advancement is particularly important for scaling up production to meet the growing demand in both academic and industrial settings.

Looking forward, the unique properties of 3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoic acid position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in areas such as targeted covalent inhibitor design, chemical probe development, and the creation of novel bioconjugates. As our understanding of its reactivity and biological interactions deepens, we anticipate seeing more applications emerge in the coming years.